Cas no 472-65-1 (1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-)

• Product Name: 1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-
• CAS No: 472-65-1
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 324108
• PubChem ID: 592706
• Update Time: 2025-04-19

1-Cyclohexene-1-ethanol, 2,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-
• 2-(2,6,6-trimethylcyclohexen-1-yl)ethanol
• JGJFZOVBBGQGOM-UHFFFAOYSA-N
• DTXSID00343848
• SCHEMBL4304302
• 472-65-1
• 2-(2,6,6-Trimethyl-1-cyclohexen-1-yl)ethanol #
• 2,6,6-trimethyl,1-cyclohexene-1-ethanol

• Inchi： 1S/C11H20O/c1-9-5-4-7-11(2,3)10(9)6-8-12/h12H,4-8H2,1-3H3
• InChI Key： JGJFZOVBBGQGOM-UHFFFAOYSA-N
• SMILES： OCCC1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols